Cas no 89542-35-8 (Benzothiazolium, 3-[(4-methylphenyl)methyl]-, bromide)
89542-35-8 structure
Product Name:Benzothiazolium, 3-[(4-methylphenyl)methyl]-, bromide
CAS No:89542-35-8
MF:C15H14BrNS
MW:320.247361660004
CID:597181
PubChem ID:13154507
Update Time:2025-04-19
Benzothiazolium, 3-[(4-methylphenyl)methyl]-, bromide Chemical and Physical Properties
Names and Identifiers
-
- Benzothiazolium, 3-[(4-methylphenyl)methyl]-, bromide
- 3-[(4-methylphenyl)methyl]-1,3-benzothiazol-3-ium,bromide
- 3-[(4-Methylphenyl)methyl]-1,3-benzothiazol-3-ium bromide
- AKOS024342266
- 89542-35-8
- DTXSID20522714
-
- Inchi: 1S/C15H14NS.BrH/c1-12-6-8-13(9-7-12)10-16-11-17-15-5-3-2-4-14(15)16;/h2-9,11H,10H2,1H3;1H/q+1;/p-1
- InChI Key: DYIUYECNYHLJSN-UHFFFAOYSA-M
- SMILES: [Br-].S1C=[N+](C2C=CC=CC1=2)CC1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 319.00303g/mol
- Monoisotopic Mass: 319.00303g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 247
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.1Ų
Benzothiazolium, 3-[(4-methylphenyl)methyl]-, bromide Related Literature
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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